N-(5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-fluorobenzamide

• IUPAC Name: N-[5-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-fluorobenzamide
• InChI: InChI=1S/C19H17FN4O3S2/c1-2-27-15-9-4-3-8-14(15)21-16(25)11-28-19-24-23-18(29-19)22-17(26)12-6-5-7-13(20)10-12/h3-10H,2,11H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key: PLWMHXWMLKZRMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H17FN4O3S2
• Molecular Weight: 432.5 g/mol

Description

“N-(5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-fluorobenzamide” is a complex organic compound. It contains several functional groups, including an ethoxyphenyl group, an amide group, a thiadiazole ring, and a fluorobenzamide group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiadiazole ring, an amide group, and a fluorobenzamide group. The ethoxyphenyl group could potentially participate in π-π stacking interactions, which could be relevant in binding to biological targets.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, such as hydrolysis of the amide bond or nucleophilic aromatic substitution on the fluorobenzamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could result in hydrogen bonding, affecting its solubility and stability.

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets. Additionally, the compound’s efficacy could be influenced by factors such as the physiological state of the cells it is targeting, the presence of other drugs, and individual patient characteristics.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activities. As with any compound, appropriate safety measures should be taken when handling it.

Future Directions

Given the potential biological activities of this compound, future research could focus on exploring its therapeutic applications. Additionally, further studies could aim to optimize its synthesis and improve its physicochemical properties.